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A comprehensive comparison of two powerful peracids for researchers, scientists, and drug

development professionals.

In the realm of disinfection and sterilization, the choice of a biocidal agent is critical, balancing

efficacy with cost and environmental impact. Among the options, peracids, particularly peracetic

acid (PAA) and performic acid (PFA), have emerged as potent alternatives to traditional

disinfectants like chlorine-based compounds.[1] This guide provides an objective comparison of

performic acid and peracetic acid, supported by experimental data, to aid in the selection of

the most appropriate disinfectant for specific applications.

Executive Summary
Performic acid consistently demonstrates superior biocidal efficacy compared to peracetic

acid, achieving higher log reductions of microorganisms at lower concentrations and shorter

contact times.[1][2] However, this enhanced performance is offset by PFA's inherent instability,

necessitating on-site generation and rapid use.[3] Peracetic acid, while less potent, is a

commercially stable equilibrium solution, offering greater ease of handling and storage.[4] The

cost-effectiveness of each acid is therefore a nuanced calculation, weighing the operational

efficiencies of PFA's rapid action against the logistical simplicity of PAA.

Performance and Efficacy
Performic acid exhibits a significantly stronger and faster antimicrobial action across a broad

spectrum of microorganisms, including bacteria, viruses, spores, and fungi.[3][5] This
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heightened efficacy is attributed to its higher oxidation potential.[6]

Table 1: Comparative Efficacy against E. coli

Disinfectant
Concentration for 2-log10
Reduction (mg min/L)

Reference

Performic Acid (PFA) 1.0 - 3.6 [1]

Peracetic Acid (PAA) 8.2 - 21 [1]

As illustrated in Table 1, the concentration-time (CT) value required for a 2-log reduction of E.

coli is substantially lower for PFA than for PAA, indicating its superior disinfection power.[1]

Studies have shown that the integral CT (ICT) requirements for PAA can be approximately 20

times higher than for PFA to achieve the same level of inactivation.[2]

Mechanism of Action
Both performic acid and peracetic acid function as oxidizing agents, disrupting the cellular

integrity of microorganisms. The primary mechanism involves the denaturation of proteins and

enzymes, disruption of cell wall permeability through the oxidation of sulfhydryl and sulfur

bonds, and damage to the cell membrane, leading to cell lysis.[7][8][9]
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Figure 1: General antimicrobial mechanism of peracids.

While both acids share a similar mode of action, the higher reactivity of performic acid leads

to a more rapid and extensive disruption of cellular components.[6]

Stability and Generation
A critical differentiator between the two acids is their stability. Peracetic acid is commercially

available as an equilibrium solution, typically containing acetic acid, hydrogen peroxide, and

water, and can be stored for extended periods.[4][10]

In contrast, performic acid is highly unstable and decomposes rapidly into formic acid,

hydrogen peroxide, and carbon dioxide.[3] This instability necessitates its on-site and on-

demand generation through the reaction of formic acid and hydrogen peroxide, often catalyzed

by an acid like sulfuric acid.[3][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b091509?utm_src=pdf-body-img
https://www.benchchem.com/product/b091509?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. A comparative evaluation of performic acid, peracetic acid, and sodium hypochlorite for
bacterial disinfection of secondary effluent - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Assessing the effectiveness of performic acid disinfection on effluents: focusing on
bacterial abundance and diversity - PMC [pmc.ncbi.nlm.nih.gov]

4. oulurepo.oulu.fi [oulurepo.oulu.fi]

5. Inactivation of fungal spores by performic acid in water: Comparisons with peracetic acid -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. onepetro.org [onepetro.org]

7. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]

8. Peracetic Acid Solutions | Hydrite Chemical Co. [hydrite.com]

9. researchgate.net [researchgate.net]

10. chemworld.com [chemworld.com]

11. WO2017040920A1 - Performic acid on-site generator and formulator - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Performic Acid vs. Peracetic Acid: A Cost-Effectiveness
Analysis for Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091509#cost-effectiveness-analysis-of-performic-
acid-versus-peracetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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